2-(3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl)-N-(2-ethoxyphenyl)acetamide
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Description
2-(3-cyclopropyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
One study involves the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes were analyzed for their solid-state structures and supramolecular architectures via single crystal X-ray crystallography. Importantly, the antioxidant activity of these ligands and their complexes was evaluated, demonstrating significant antioxidant properties. This research highlights the potential of pyrazole-acetamide derivatives in developing compounds with beneficial antioxidant effects (K. Chkirate et al., 2019).
Insecticidal Assessment
Another study focused on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety, derived from a related cyanoacetamide precursor. The newly synthesized compounds were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This research showcases the potential of these compounds in agricultural applications to protect crops from pests (A. Fadda et al., 2017).
Antitumor Evaluation
Research into the antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from a similar cyanoacetamide showed that these compounds exhibited significant antiproliferative activity against various human cancer cell lines. The study underlines the potential of such derivatives in the development of new anticancer drugs, highlighting the importance of cyanoacetamide-based compounds in medicinal chemistry (H. Shams et al., 2010).
Antimicrobial Activity
Further research explored the synthesis and antimicrobial activity of new heterocycles incorporating an antipyrine moiety, based on a cyanoacetamide framework. This study revealed that several of the synthesized compounds displayed promising antimicrobial properties, indicating their potential in developing new antimicrobial agents (S. Bondock et al., 2008).
Properties
IUPAC Name |
2-[3-cyclopropyl-5-(pyrrolidine-1-carbonyl)pyrazol-1-yl]-N-(2-ethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O3/c1-2-28-19-8-4-3-7-16(19)22-20(26)14-25-18(13-17(23-25)15-9-10-15)21(27)24-11-5-6-12-24/h3-4,7-8,13,15H,2,5-6,9-12,14H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWPQBKYMCDIHPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2C(=CC(=N2)C3CC3)C(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.